![molecular formula C26H32N2 B3327719 N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine CAS No. 372200-88-9](/img/structure/B3327719.png)
N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine
Overview
Description
“N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine” is a monomer used for the synthesis of charge transport and light emitting polymers . It has the empirical formula C26H32N2 and a molecular weight of 372.55 .
Molecular Structure Analysis
The molecular structure of “N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine” consists of a benzene core with two amine (NH2) groups attached at the 1 and 4 positions. Each of these amine groups is further substituted with a 4-butylphenyl group .Physical And Chemical Properties Analysis
“N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine” is a solid with a melting point of 125-129 °C . It has a predicted boiling point of 638.2±50.0 °C and a predicted density of 1.282±0.06 g/cm3 .Scientific Research Applications
Monomer for Synthesis of Polymers
N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine is used as a monomer for the synthesis of charge transport and light emitting polymers . These polymers have applications in various fields such as electronics and photonics.
Perovskite Solar Cells
This compound has been used in the development of perovskite solar cells . In these cells, it is employed in the fabrication of doped charge transport layers, which are crucial for efficient energy conversion.
3. Catalyst in Atom Transfer Radical Polymerization (ATRP) In a study, a similar compound, (N 1 E,N 4 E)-N 1,N 4 -bis (pyridin-2-yl) ethylene benzene-1,4-diamine (BPEBD), was synthesized and its efficiency as a catalyst in Cu-based ATRP of MMA and S was investigated . It’s plausible that N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine could have similar applications.
Mechanism of Action
Target of Action
N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine, also known as N,Nmu-Bis(4-butylphenyl)benzene-1,4-diamine, is primarily used as a monomer for the synthesis of charge transport and light-emitting polymers
Mode of Action
It’s known that it plays a crucial role in the formation of polymers that are used in charge transport and light-emitting applications .
Result of Action
Its primary application is in the synthesis of polymers for charge transport and light-emitting applications .
properties
IUPAC Name |
1-N,4-N-bis(4-butylphenyl)benzene-1,4-diamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32N2/c1-3-5-7-21-9-13-23(14-10-21)27-25-17-19-26(20-18-25)28-24-15-11-22(12-16-24)8-6-4-2/h9-20,27-28H,3-8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFNDFNOXZWWULM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC2=CC=C(C=C2)NC3=CC=C(C=C3)CCCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H32N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70744141 | |
Record name | N~1~,N~4~-Bis(4-butylphenyl)benzene-1,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70744141 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1,N4-Bis(4-butylphenyl)benzene-1,4-diamine | |
CAS RN |
372200-88-9 | |
Record name | N~1~,N~4~-Bis(4-butylphenyl)benzene-1,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70744141 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.